Cas no 7085-85-0 (Ethyl 2-cyanoacrylate)

• Product Name: Ethyl 2-cyanoacrylate
• CAS No: 7085-85-0
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD00045615
• CID: 85825
• PubChem ID: 81530
• Update Time: 2026-05-14

Ethyl 2-cyanoacrylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyanoacrylate
• 2-cyano-2-propenoicaciethylester
• 2-cyanoacrylicacidethylester
• 2-cyano-acrylicaciethylester
• 2-propenoic,2-cyano-,ethylester
• 2-Propenoicacid,2-cyano-,ethylester
• 910em
• ace-e50
• ace-ee-
• B-CYANOETHYL ACRYLATE
• XJJ
• 2-cyano-2-propenoic acid ethyl ester
• Cyanoacrylate Adhesive
• 2-cyanoacrylic acid ethyl ester

• MDL： MFCD00045615
• Inchi： 1S/C6H7NO2/c1-2-9-6(8)4-3-5-7/h3-4H,2H2,1H3
• InChI Key： FGBJXOREULPLGL-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(=C)C#N

Computed Properties

• Exact Mass: 125.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.04
• Melting Point: -20 to -25°
• Boiling Point: bp 54-56° (0.21-0.40 kPa)
• Flash Point: Degrees Fahrenheit:185°F
  Degrees Celsius:85°C
  
• Refractive Index: nD20 1.4391
• Stability/Shelf Life: Unstable - polymerizes rapidly, especially in the presence of moisture. Combustible. Incompatible with strong oxidizing agents, moisture.
• PSA: 50.09000
• LogP: 0.62928

Ethyl 2-cyanoacrylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P280-P305+P351+P338-P337+P313
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25; S26; S23
• RTECS：UD3330000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C
• Safety Term：22-24/25-26-23

Additional information on Ethyl 2-cyanoacrylate

Comprehensive Guide to Ethyl 2-cyanoacrylate (CAS No. 7085-85-0): Properties, Applications, and Innovations

Ethyl 2-cyanoacrylate (CAS No. 7085-85-0) is a fast-curing adhesive widely recognized for its industrial and consumer applications. Known for its rapid bonding capabilities, this compound belongs to the cyanoacrylate family, often referred to as "instant adhesives" or "super glues." Its molecular structure, featuring a reactive cyano group and an ethyl ester, enables polymerization upon exposure to moisture, making it indispensable in fields like electronics, automotive repair, and medical device assembly.

Recent trends highlight growing interest in Ethyl 2-cyanoacrylate for DIY projects and sustainable manufacturing. Searches for "non-toxic super glue alternatives" and "high-strength adhesives for plastics" reflect consumer demand for safer, versatile solutions. Innovations in formulations now address concerns like low odor and enhanced temperature resistance, aligning with eco-conscious preferences. Researchers also explore its potential in biocompatible medical adhesives, responding to queries about "skin-safe surgical glue."

The chemical properties of 7085-85-0 include a viscosity range of 2–20 mPa·s and a tensile strength exceeding 20 MPa, ideal for bonding metals, rubbers, and thermosetting plastics. Unlike traditional epoxies, its "one-component, no-mix" application simplifies workflows, a feature frequently searched by hobbyists and professionals alike. However, storage recommendations—such as "how to prevent ethyl cyanoacrylate from hardening"—remain a common query, emphasizing the need for airtight containers and moisture control.

In industrial settings, Ethyl 2-cyanoacrylate is pivotal for assembling miniaturized electronics, where precision and speed are critical. Searches for "best adhesive for PCB repair" often lead to discussions about its dielectric properties and compatibility with surface-mount technology (SMT). Meanwhile, automotive forums highlight its use in "windshield mirror reattachment" and "interior trim fixes," showcasing its versatility beyond conventional applications.

Future developments focus on modifying cyanoacrylate chemistry to reduce brittleness and improve flexibility, addressing searches like "flexible super glue for fabrics." Collaborative studies with nanotechnology aim to create conductive adhesives for wearable electronics, a topic gaining traction in academic and tech communities. As sustainability drives innovation, biodegradable variants of Ethyl 2-cyanoacrylate may soon answer queries about "eco-friendly instant adhesives."

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